Cas no 824948-48-3 (3-Penten-2-one, 3-(2-chloroethyl)-4-hydroxy-)

• Product name: 3-Penten-2-one, 3-(2-chloroethyl)-4-hydroxy-
• CAS No: 824948-48-3
• MF: C₇H₁₁O₂Cl
• MW: 162.61404
• CID: 690160
• PubChem ID: 71418395

3-Penten-2-one, 3-(2-chloroethyl)-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one, 3-(2-chloroethyl)-4-hydroxy-
• 3-(2-chloroethyl)-4-hydroxypent-3-en-2-one
• DTXSID70837709
• 824948-48-3

• Inchi： InChI=1S/C7H11ClO2/c1-5(9)7(3-4-8)6(2)10/h9H,3-4H2,1-2H3
• InChI Key： WWFRZGJJBXWASV-UHFFFAOYSA-N
• SMILES： CC(=C(CCCl)C(=O)C)O

Computed Properties

• Exact Mass: 162.0447573g/mol
• Monoisotopic Mass: 162.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų